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Abstract

Dimethoxy(methyl)octylsilane is a versatile organofunctional silane that serves as a critical
coupling agent and surface modifier in numerous advanced material applications. Its unique
molecular structure, featuring hydrolyzable methoxy groups and a durable, hydrophobic octyl
chain, enables the formation of robust, low-energy surfaces on a variety of inorganic
substrates. This guide provides a comprehensive technical overview of its mechanism of
action, field-proven application protocols, and essential characterization techniques. It is
intended for researchers, scientists, and drug development professionals who require a deep,
practical understanding of how to leverage this silane to achieve desired material performance,
from enhancing biocompatibility to creating specialized chromatographic media.

Core Principles: Understanding the Molecular
Architecture
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Dimethoxy(methyl)octylsilane, also known as methyl-octyldimethoxysilane (CAS No: 85712-

15-8), is defined by its bifunctional nature.[1] The molecule consists of a central silicon atom

bonded to two key types of functional groups:

o Hydrolyzable Groups (-OCHs): Two methoxy groups serve as the reactive sites. In the

presence of water, these groups undergo hydrolysis to form reactive silanol groups (-Si-OH).

The choice of methoxy groups is significant; they hydrolyze more rapidly than their ethoxy

counterparts, which influences reaction kinetics and solution stability.[2]

e Non-Hydrolyzable Groups (-CHs, -CsH17): A methyl group and, more importantly, a long octyl

chain are covalently bonded to the silicon atom. These hydrocarbon groups are stable and

non-reactive in the coupling process. The octyl chain, in particular, imparts a pronounced

non-polar, hydrophobic character to the modified surface.

This dual functionality allows the molecule to act as a molecular bridge, covalently bonding to

inorganic surfaces via its silanol end while orienting its hydrophobic octyl tail outwards.

Physicochemical Properties

A summary of the key physical and chemical properties of Dimethoxy(methyl)octylsilane is

provided below for easy reference.

Property Value Reference
CAS Number 85712-15-8 [1][3]
Molecular Formula C11H260:2Si [3]
Molecular Weight 218.41 g/mol [3]
Appearance Colorless clear liquid [4]

Boiling Point 199 °C [4]

Flash Point 90 °C [4]

Specific Gravity 0.86 g/mL (at 20°C) [4]

Refractive Index

1.42 (at 20°C)

[4]
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The Mechanism of Covalent Surface Modification

The efficacy of dimethoxy(methyl)octylsilane as a coupling agent is rooted in a well-defined,
two-stage chemical process: hydrolysis followed by condensation.[2] Understanding this
mechanism is paramount for designing robust and reproducible surface modification protocols.

Stage 1: Hydrolysis (Activation)

The process is initiated when the silane is exposed to water, typically in a solvent system (e.g.,
an alcohol/water mixture). The methoxy groups (-OCHs) react with water to form silanol groups
(-OH) and methanol as a byproduct. This reaction can be catalyzed by either acid or base.[5][6]

R-Si(OCHs)2 + 2H20 = R-Si(OH)z2 + 2CHsOH (Where R represents the methyl and octyl
groups)

The hydrolysis rate of methoxy silanes is faster than that of ethoxy silanes, allowing for quicker
activation but also demanding more controlled handling to prevent premature self-condensation
in solution.[2][7]

Stage 2: Condensation (Bonding)

Once the reactive silanol groups are formed, they readily undergo condensation reactions. This
proceeds via two competitive but complementary pathways:

« Interfacial Bonding: The silanol groups form stable, covalent oxane bonds (e.g., Si-O-Metal)
with hydroxyl groups present on the surface of inorganic substrates like glass, silica, or metal
oxides. This is the primary mechanism for anchoring the coupling agent to the surface.[8][9]

o Self-Condensation: Adjacent silanol groups on different silane molecules react with each
other to form a cross-linked polysiloxane network (Si-O-Si). This lateral polymerization
creates a durable, chemically resistant film on the substrate.[8][10]

The final, cured film is a robust, three-dimensional network covalently bonded to the substrate,
with the hydrophobic octyl chains oriented away from the surface.

Caption: Standard workflow for liquid-phase silanization.
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Validation: Characterization of the Silanized Surface

Confirmation of a successful surface modification is essential. A combination of techniques
should be employed to analyze the chemical composition, surface energy, and topography of

the coating. [11][12]

Technique

Contact Angle Goniometry

Information Provided

Measures surface
wettability and energy. A
primary indicator of
success.

Typical Result for
Octylsilane

Water contact angle
increases significantly
(e.g., from <10° on clean
silica to >100°). [13][14]

XPS (X-ray Photoelectron
Spectroscopy)

Determines elemental
composition and chemical

bonding states at the surface.

Confirms presence of Si 2p, C
1s, and O 1s peaks
corresponding to the silane
layer. [12][15]

ATR-FTIR Spectroscopy

Identifies chemical functional

groups.

Shows characteristic C-H
stretching peaks (~2850-2960
cm™1) from the octyl chains.
[11]

Ellipsometry

Measures the thickness of the

deposited film.

Typically reveals a monolayer
thickness of ~1-2 nm. [11]

| AFM (Atomic Force Microscopy) | Images surface topography and roughness. | Can show
changes in surface morphology and confirm uniform coverage. [16]|

Applications in Drug Development and Research

The ability to precisely control surface chemistry with dimethoxy(methyl)octylsilane opens up
numerous applications:

* Reversed-Phase Chromatography: The octyl-functionalized surface acts as a non-polar
stationary phase (C8) for the separation of analytes.
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o Surface Passivation: Coating glass vials, pipette tips, and microfluidic devices creates a
hydrophobic, low-adhesion surface that minimizes the non-specific binding of proteins and
other biomolecules, thereby reducing sample loss.

o Biomaterial Modification: Used to impart hydrophobicity to medical devices and implants,
which can influence protein adsorption and cellular interaction, thereby improving
biocompatibility.

o Moisture Barrier: The dense, non-polar monolayer serves as an effective barrier against
moisture, protecting sensitive electronic components or materials from corrosion. [17]

Safety and Handling

As a reactive chemical, proper handling of dimethoxy(methyl)octylsilane is crucial.

» Hazards: The compound is an irritant to the skin and eyes. [4][18][19]The hydrolysis
byproduct, methanol, is toxic and flammable. [20]* Precautions: Always handle in a well-
ventilated fume hood. Wear appropriate personal protective equipment (PPE), including
safety goggles, lab coat, and chemical-resistant gloves (e.g., nitrile). [18][19]* Storage: Store
in a cool, dry place under an inert atmosphere (e.g., argon or nitrogen) to prevent premature
hydrolysis due to atmospheric moisture. [4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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